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Compound of Interest

Compound Name: 2,5-Dimethoxybenzyl alcohol
CAS No.: 33524-31-1
Cat. No.: B142674
Get Quote
. J

Executive Summary & Chemical Profile

Effective chemical waste management requires more than simply following a checklist; it
requires an understanding of the compound's reactivity profile to prevent upstream hazards
(e.g., incompatible mixing) and downstream compliance failures.

2,5-Dimethoxybenzyl alcohol is an organic building block commonly used in the synthesis of
qguinones and other pharmacophores. While not classified as a P-listed or U-listed acute
hazardous waste under US EPA RCRA regulations by specific name, it exhibits properties
requiring strict segregation from oxidizing waste streams.

Chemical Identity Table
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Property Detail

Chemical Name 2,5-Dimethoxybenzyl alcohol
CAS Number 33524-31-1

Molecular Formula CoH1203

) Solid (Low melting point: ~38-40°C) or Viscous
Physical State o . . .
Liquid (depending on purity/ambient temp)

Soluble in Methanol, Chloroform, DCM;

Solubility )
Insoluble in Water

Skin/Eye Irritant (H315, H319); Harmful if

Primary Hazard
Swallowed (H302)

| fibilt Strong Oxidizing Agents (e.g., Chromic acid,
ncompatibili
P Y Nitric acid, Peroxides)

Hazard Assessment & Segregation Logic
The Mechanism of Risk

The primary disposal risk for benzyl alcohol derivatives is incompatible mixing. The benzylic
hydroxyl group is susceptible to oxidation.[1] If mixed with strong oxidizers (often found in "Acid
Waste" streams), it can undergo exothermic oxidation to the corresponding aldehyde or acid,
potentially pressurizing waste containers or causing thermal runaway.

Critical Rule: Never dispose of 2,5-Dimethoxybenzyl alcohol in waste containers designated
for oxidizing acids.

GHS Hazard Classification[2]

H302: Harmful if swallowed.[2][3]

H315: Causes skin irritation.[4][5]

H319: Causes serious eye irritation.[4][2]

H335: May cause respiratory irritation.[4][1]
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Operational Disposal Workflows

The following protocols are designed to ensure compliance with general laboratory safety
standards (OSHA) and environmental regulations (RCRA). Always verify these protocols
against your specific institutional EHS guidelines.

Scenario A: Disposal of Pure Solid (Expired or Excess)

Context: You have a bottle of solid 2,5-Dimethoxybenzyl alcohol that is degraded or no
longer needed.

» Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar.
o Labeling: Affix a hazardous waste label. Clearly write:

o "Hazardous Waste: Solid Organic”

o Constituent: "2,5-Dimethoxybenzyl alcohol"[6][4][7][8][9]

o Hazard Checkbox: "Toxic" and "Irritant”

o Transfer: Transfer the solid directly into the waste container. Do not dissolve it in solvent
solely for the purpose of disposal (this increases waste volume and cost), unless required by
your specific facility's incinerator specs.

e Sealing: Cap tightly. Wipe the exterior to remove dust.

Scenario B: Disposal of Reaction Mixtures (Solvent
Waste)

Context: The compound is dissolved in a reaction solvent (e.g., Dichloromethane, Ethyl
Acetate).

e Segregation: Ensure the waste stream is Halogenated or Non-Halogenated based on the
solvent, not the solute.

o Example: If dissolved in DCM
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Halogenated Organic Waste.

o Example: If dissolved in Methanol
Non-Halogenated Organic Waste.
o Compatibility Check: Confirm the waste carboy does NOT contain oxidizers.

o Transfer: Pour into the appropriate carboy using a funnel to prevent splashing.

e Log: Record the estimated amount of 2,5-Dimethoxybenzyl alcohol on the waste log sheet
attached to the carboy.

Scenario C: Contaminated Debris (Spill Cleanup/Gloves)

[6]

o Collection: Gather contaminated gloves, paper towels, or weigh boats.

e Bagging: Place items in a clear, heavy-duty plastic bag (minimum 4 mil thickness) or a
dedicated solid waste drum.

o Labeling: Tag as "Solid Hazardous Waste (Debris) - Contaminated with Organic Irritants."

Decision Logic & Workflow Visualization

The following diagram illustrates the decision-making process for disposing of 2,5-
Dimethoxybenzyl alcohol, prioritizing safety through segregation.
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Waste: 2,5-Dimethoxybenzyl Alcohol

What is the Physical State?

Contaminated Debris

Pure Solid / Powder (Gloves, Tissues)

Dissolved in Solution

Solid Hazardous Waste Bin Identify Primary Solvent CRITICAL: DO NOT MIX
(Label: Organic Solid) Y WITH OXIDIZERS

Halogenated Solvent Non-Halogenated Solvent
(e.g., DCM, Chloroform) (e.g., MeOH, EtOAc)

Halogenated Waste Carboy Flammable/Organic Waste Carboy
(Segregate from Oxidizers) (Segregate from Oxidizers)

Click to download full resolution via product page

Caption: Operational decision tree for the segregation and disposal of 2,5-Dimethoxybenzyl
alcohol, highlighting critical solvent differentiation.

Emergency Procedures: Spill Management

In the event of a benchtop spill, immediate action prevents exposure and facility contamination.

[3]

o Evacuate & Ventilate: If the spill is large (>50g or >100mL solution), evacuate the immediate
area. Ensure fume hoods are active to vent vapors.
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o PPE Upgrade: Wear nitrile gloves (double gloving recommended), safety goggles, and a lab
coat. If dust is present, use a N95 or P100 particulate respirator.

¢ Containment:

o Solids: Gently cover with wet paper towels to prevent dust generation, then sweep up
carefully.

o Liquids: Surround with absorbent pads or vermiculite.[3]
o Neutralization: No chemical neutralization is required (it is not a strong acid/base).

» Disposal: Place all cleanup materials into the "Solid Hazardous Waste" stream as described
in Scenario C.

o Decontamination: Wash the surface with soap and water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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